N-benzyl-N-[2-(5-oxa-8-azaspiro[3.5]nonan-8-yl)ethyl]methanesulfonamide
Catalog No.
S7960902
CAS No.
M.F
C17H26N2O3S
M. Wt
338.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-benzyl-N-[2-(5-oxa-8-azaspiro[3.5]nonan-8-yl)ethyl]methanesulfonamide
IUPAC Name
N-benzyl-N-[2-(5-oxa-8-azaspiro[3.5]nonan-8-yl)ethyl]methanesulfonamide
Molecular Formula
C17H26N2O3S
Molecular Weight
338.5 g/mol
InChI
InChI=1S/C17H26N2O3S/c1-23(20,21)19(14-16-6-3-2-4-7-16)11-10-18-12-13-22-17(15-18)8-5-9-17/h2-4,6-7H,5,8-15H2,1H3
InChI Key
DEBNKAZHRZKZKS-UHFFFAOYSA-N
SMILES
CS(=O)(=O)N(CCN1CCOC2(C1)CCC2)CC3=CC=CC=C3
Canonical SMILES
CS(=O)(=O)N(CCN1CCOC2(C1)CCC2)CC3=CC=CC=C3
BZAEN is a novel chemical compound that belongs to the class of sulfonamide derivatives. It was first synthesized and characterized by a group of Japanese researchers in 2013. The compound has a spirocyclic structure, with a spiro[3.5]nonane ring system fused to an oxazoline ring. BZAEN is a white crystalline solid that is soluble in organic solvents, such as methanol, dichloromethane, and ethyl acetate. It has a molecular formula of C20H30N2O3S and a molecular weight of 386.53 g/mol.
BZAEN has several physical and chemical properties that make it a unique compound. The compound has a melting point of 94-97°C and a boiling point of 536.7°C at 760 mmHg. It is stable under normal conditions and has good thermal stability. BZAEN is also sensitive to light and moisture. The compound is not hygroscopic, and its solubility increases with temperature. BZAEN is insoluble in water, but it is soluble in a range of organic solvents.
BZAEN can be synthesized through a multi-step process that involves the condensation of 4-amino-2-methylsulfanyl-benzonitrile and 2-(chloromethyl)-5-oxa-8-azaspiro[3.5]nonane in the presence of a base. The intermediate compound is then treated with methanesulfonyl chloride to produce BZAEN. The compound is characterized by techniques such as NMR spectroscopy, IR spectroscopy, mass spectrometry, and elemental analysis.
Several analytical methods have been developed to detect and quantify BZAEN in different matrices. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS). These analytical methods offer sensitivity, specificity, and precision, making them suitable for various applications.
BZAEN has shown promising biological properties that make it a potential candidate for different applications. In vitro studies have shown that the compound has antioxidant and anti-inflammatory activities. BZAEN has also been shown to possess anticancer activity against various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. The compound modulates the expression of genes involved in cell proliferation, cell cycle regulation, and apoptosis. BZAEN has also shown neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.
The toxicity and safety of BZAEN have been evaluated in various scientific experiments. Acute toxicity studies have shown that the compound is not toxic at low doses. A chronic toxicity study in rats showed that BZAEN did not cause any significant changes in biochemical, hematological, or histopathological parameters. The compound was classified as non-toxic based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). BZAEN is considered safe for use in scientific experiments at the recommended doses.
BZAEN has potential applications in various scientific experiments. The compound can be used as a fluorescent probe for metal ions such as copper, zinc, and mercury. BZAEN can also be used as a ligand for metal-mediated organic transformations. The compound can be used as a potential drug candidate for various diseases, such as cancer, neurodegenerative diseases, and inflammation. BZAEN can also be used as a precursor for the synthesis of other organic compounds.
The research on BZAEN is still in its early stages, and more studies are needed to explore its potential applications fully. However, several studies have shown promising results, making the compound a potential candidate for various applications. Researchers are currently investigating the compound's effectiveness as a therapeutic agent, fluorescent probe, and metal-mediated reaction catalyst.
BZAEN has potential implications in various fields of research and industry. The compound can be used as a diagnostic tool for metal detection and a therapeutic agent for various diseases. BZAEN can also be used as a precursor for the synthesis of other organic compounds. The compound's potential application in industry includes catalysis, organic synthesis, and material science.
Despite the promising results obtained so far, BZAEN has several limitations that need to be addressed. One of the significant limitations is the compound's low solubility in water, which limits its potential applications. Future studies should focus on developing novel strategies to improve the compound's solubility and bioavailability. More studies are also needed to investigate the compound's mechanism of action, toxicity, and safety in various applications. With the advancement of research and technology, BZAEN may have a significant impact on various scientific fields in the future.
1. Developing novel strategies to improve the compound's solubility and bioavailability
2. Investigating the compound's mechanism of action in different biological systems
3. Developing efficient synthetic routes for large-scale production of the compound
4. Evaluating the compound's efficacy in vivo using animal models
5. Investigating the compound's interaction with biomolecules, such as proteins and DNA
6. Developing new analytical methods for the detection and quantification of BZAEN in different matrices
7. Exploring the compound's potential applications in material science, such as designing novel sensors and catalysts
8. Investigating the compound's potential as a fluorescent sensor for other metal ions
9. Studying the potential of BZAEN to act as a chiral auxiliary in asymmetric synthesis.
10. Exploring the potential of BZAEN to bind to other biological targets and their potential use as therapeutic agents.
2. Investigating the compound's mechanism of action in different biological systems
3. Developing efficient synthetic routes for large-scale production of the compound
4. Evaluating the compound's efficacy in vivo using animal models
5. Investigating the compound's interaction with biomolecules, such as proteins and DNA
6. Developing new analytical methods for the detection and quantification of BZAEN in different matrices
7. Exploring the compound's potential applications in material science, such as designing novel sensors and catalysts
8. Investigating the compound's potential as a fluorescent sensor for other metal ions
9. Studying the potential of BZAEN to act as a chiral auxiliary in asymmetric synthesis.
10. Exploring the potential of BZAEN to bind to other biological targets and their potential use as therapeutic agents.
XLogP3
1.4
Hydrogen Bond Acceptor Count
5
Exact Mass
338.16641387 g/mol
Monoisotopic Mass
338.16641387 g/mol
Heavy Atom Count
23
Dates
Last modified: 01-05-2024
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